Cas no 32419-58-2 (13-Ethyl-18,19-dinor-17a-pregn-4-en-20-yn-17-ol (~90%)(Levo Norgestrel Impurity))

• Product Name: 13-Ethyl-18,19-dinor-17a-pregn-4-en-20-yn-17-ol (~90%)(Levo Norgestrel Impurity)
• CAS No: 32419-58-2
• MF: C₂₁H₃₀O
• MW: 298.462306499481
• CID: 293617
• PubChem ID: 40574150
• Update Time: 2025-04-19

13-Ethyl-18,19-dinor-17a-pregn-4-en-20-yn-17-ol (~90%)(Levo Norgestrel Impurity) Chemical and Physical Properties

Names and Identifiers

• 18,19-Dinorpregn-4-en-20-yn-17-ol,13-ethyl-, (17a)-(9CI)
• 13-Ethyl-18,19-dinor-17α-pregn-4-en-20-yn-17-ol (Levo Norgestrel Impurity)
• 13-ETHYL-18,19-DINOR-17A-PREGN-4-EN-20-YN-17-OL (LEVONORGESTREL IMPURITY D)
• 13-Ethyl-18,19-dinor-17α-pregn-4-en-20-yn-17-ol (Levo Norgestrel Impurity)
• (17a)-13-Ethyl-18,19-dinorpregn-4-en-20-yn-17-ol
• 13-Ethyl-18,19-dinor-17a-pregn-4-en-20-yn-17-ol (Levo Norgestrel IMpurity)
• EP Levonorgestrel Impurity D
• (1R,3aS,3bR,9aR,9bS,11aS)-11a-ethyl-1-ethynyl-1H,2H,3H,3aH,3bH,4H,5H,7H,8H,9H,9aH,9bH,10H,11H,11aH-cyclopenta[a]phenanthren-1-ol
• JPD9KM7FYK
• 13-Ethyl-18,19-dinor-17alpha-pregn-4-en-20-yn-17-ol
• 13-ETHYL-18,19-DINOR-17.ALPHA.-PREGN-4-EN-20-YN-17-OL
• 18,19-DINORPREGN-4-EN-20-YN-17-OL, 13-ETHYL-, (17.ALPHA.)-
• 18,19-Dinorpregn-4-en-20-yn-17-ol, 13-ethyl-, (17alpha)-
• 13-Ethyl-18,19-dinor-17Alpha-pregn-4-en-20-yn-17-ol (~90%) (Levo Norgestrel Impurity)
• SCHEMBL11858232
• LEVONORGESTREL IMPURITY D [EP IMPURITY]
• 32419-58-2
• UNII-JPD9KM7FYK
• 13-Ethyl-18,19-dinor-17?-pregn-4-en-20-yn-17-ol (~90%)
• 3-Deoxolevonorgestrel
• Levonorgestrel impurity D [EP]
• 18,19-Dinorpregn-4-en-20-yn-17-ol, 13-ethyl-, (17a)- (9CI); 18,19-Dinor-17a-pregn-4-en-20-yn-17-ol, 13-ethyl-; 13-Ethyl-18,19-dinor-17a-pregn-4-en-20-yn-17-ol (3-Deoxolevonorgestrel); Levonorgestrel Imp. D
• 13-Ethyl-18,19-dinor-17a-pregn-4-en-20-yn-17-ol (~90%)(Levo Norgestrel Impurity)

• Inchi： 1S/C21H30O/c1-3-20-13-11-17-16-8-6-5-7-15(16)9-10-18(17)19(20)12-14-21(20,22)4-2/h2,7,16-19,22H,3,5-6,8-14H2,1H3/t16-,17+,18+,19-,20-,21-/m0/s1
• InChI Key： MXXKGWYLIJQEBP-XUDSTZEESA-N
• SMILES： O[C@@]1(C#C)CC[C@H]2[C@@H]3CCC4=CCCC[C@@H]4[C@H]3CC[C@@]21CC

Computed Properties

• Exact Mass: 299.23700
• Monoisotopic Mass: 298.229665576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: N/A
• Boiling Point: 413.6±45.0 °C at 760 mmHg
• Flash Point: 181.868°C
• Refractive Index: 1.563
• PSA: 20.23000
• LogP: 4.82660
• Vapor Pressure: 0.0±2.2 mmHg at 25°C

13-Ethyl-18,19-dinor-17a-pregn-4-en-20-yn-17-ol (~90%)(Levo Norgestrel Impurity) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：-20?°C Freezer